Cas no 497070-70-9 (5,6-Isobenzofurandicarboxylic acid,1,3-dihydro-4-hydroxy-7-methoxy-1-oxo-, dimethyl ester)

• Product Name: 5,6-Isobenzofurandicarboxylic acid,1,3-dihydro-4-hydroxy-7-methoxy-1-oxo-, dimethyl ester
• CAS No: 497070-70-9
• MF: C₁₃H₁₂O₈
• MW: 296.229584693909
• CID: 1528677
• Update Time: 2024-08-24

5,6-Isobenzofurandicarboxylic acid,1,3-dihydro-4-hydroxy-7-methoxy-1-oxo-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 5,6-Isobenzofurandicarboxylic acid,1,3-dihydro-4-hydroxy-7-methoxy-1-oxo-, dimethyl ester
• 5,6-Isobenzofurandicarboxylic acid, 1,3-dihydro-4-hydroxy-7-methoxy-1-oxo-, 5,6-dimethyl ester

• Inchi： 1S/C13H12O8/c1-18-10-6-5(4-21-13(6)17)9(14)7(11(15)19-2)8(10)12(16)20-3/h14H,4H2,1-3H3
• InChI Key： MSAUFIRGAOHXQW-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(O)=C(C(OC)=O)C(C(OC)=O)=C2OC)CO1

Computed Properties

• Exact Mass: 296.05316

Experimental Properties

• Density: 1.450±0.06 g/cm3(Predicted)
• Boiling Point: 552.3±50.0 °C(Predicted)
• PSA: 108.36
• pka: 8.11±0.20(Predicted)